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Compound of Interest

Compound Name: (3-Bromopyridin-2-yl)methanol

Cat. No.: B1282956 Get Quote

An In-depth Technical Guide on the Safety and Hazards of (3-Bromopyridin-2-yl)methanol

This document provides comprehensive safety and hazard information for (3-Bromopyridin-2-
yl)methanol, intended for researchers, scientists, and professionals in drug development. The

information is compiled from various safety data sheets and chemical databases.

Chemical Identification
(3-Bromopyridin-2-yl)methanol is a brominated pyridine derivative used as a building block in

chemical synthesis.

Identifier Data Source

IUPAC Name (3-bromo-2-pyridinyl)methanol [1]

CAS Number 52378-64-0 [1][2]

Molecular Formula C₆H₆BrNO [1][2]

Molecular Weight 188.02 g/mol [1][2]

Synonyms 3-Bromopyridine-2-methanol [2]

Physical Form Solid

Hazard Identification and Classification
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The compound is classified as hazardous under the Globally Harmonized System (GHS).[1][2]

It is harmful if swallowed and causes significant irritation to the skin, eyes, and respiratory tract.

[1][2]

GHS Classification Details

Pictogram

Signal Word Warning

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed.[1][2]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity, Single Exposure

(Category 3)
H335: May cause respiratory irritation.[1][2]

Toxicological Information
The toxicological properties of (3-Bromopyridin-2-yl)methanol have not been fully

investigated.[3] However, available data indicates the following potential health effects:

Acute Effects:

Oral: Harmful if swallowed.[1][2] Ingestion may cause nausea, vomiting, and dizziness.[3]

Inhalation: May cause respiratory irritation.[1][2] Inhalation of high vapor concentrations

can lead to symptoms like headache and tiredness.[3]

Skin: Causes skin irritation.[1][2] Prolonged contact may defat the skin, leading to

dermatitis.[3]

Eyes: Causes serious eye irritation, which may include redness, pain, and watering.[1][2]

[4]
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Chronic Effects: No data is available on the long-term or chronic effects of exposure.

Carcinogenicity: This product is not listed as a carcinogen by IARC, NTP, or OSHA.[4]

First Aid Measures
Immediate medical attention is required in case of significant exposure.[3] All first aid

procedures should be performed while wearing appropriate personal protective equipment.

Exposure Route First Aid Protocol

Ingestion

Do NOT induce vomiting.[2] Rinse mouth with

water and immediately call a POISON CENTER

or doctor.[2][3]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[2][5] If breathing is

difficult, give oxygen. If not breathing, provide

artificial respiration.[5] Call a POISON CENTER

or doctor if the person feels unwell.[5]

Skin Contact

Take off immediately all contaminated clothing.

[3] Wash the affected area with plenty of soap

and water.[2][5] If skin irritation occurs, get

medical advice.[3][5]

Eye Contact

Rinse cautiously with water for several minutes.

[3][5] Remove contact lenses, if present and

easy to do, and continue rinsing.[3][5] If eye

irritation persists, seek medical advice.[3][5]

Firefighting Measures
(3-Bromopyridin-2-yl)methanol is a combustible solid.[6]

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

chemical foam.[3]

Unsuitable Extinguishing Media: No information available.[3]
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Specific Hazards: Containers may explode when heated.[3] During a fire, hazardous

combustion products may be formed, including nitrogen oxides (NOx), carbon monoxide

(CO), carbon dioxide (CO₂), and hydrogen halides.[3]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas.[2] Use personal protective

equipment and ensure adequate ventilation.[2] Avoid breathing dust, vapors, or mist.[2]

Environmental Precautions: Prevent the chemical from entering drains or water courses.[2]

Methods for Cleaning Up: Soak up the spill with an inert absorbent material (e.g., sand, silica

gel, universal binder).[3] Place the material into a suitable, closed container for disposal.[3]

Decontaminate surfaces with alcohol.[2]

Handling and Storage
Handling: Use only in a well-ventilated area or under a chemical fume hood.[2][3] Avoid

contact with skin, eyes, and clothing, and avoid breathing dust or vapors.[2][3] Wash hands

thoroughly after handling.[3] Do not eat, drink, or smoke when using this product.[3]

Storage: Store in a cool, dry, and well-ventilated place.[3] Keep the container tightly closed.

[3][5] Some sources recommend refrigeration for storage. Store locked up.[5]

Incompatible Materials: Strong oxidizing agents and strong acids.[3]

Exposure Controls & Personal Protection
Engineering Controls: Ensure adequate ventilation, especially in confined areas.[2] Eyewash

stations and safety showers should be close to the workstation.[2]

Personal Protective Equipment (PPE):
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Protection Type Recommendation

Eye/Face Protection
Wear safety glasses with side-shields or

goggles.[2]

Skin Protection
Wear impervious clothing and protective gloves.

[2]

Respiratory Protection
Use a suitable respirator if ventilation is

inadequate.[2]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of (3-Bromopyridin-2-
yl)methanol are not publicly available in the referenced safety data sheets. The hazard

classifications are based on standardized testing results reported to regulatory bodies like

ECHA. The protocols for first aid and accidental release, as described in Sections 4 and 6,

serve as procedural guidelines for safe laboratory practice.

Visualization of Hazard Response Workflow
The following diagram illustrates a logical workflow for responding to an accidental spill of (3-
Bromopyridin-2-yl)methanol in a laboratory setting.
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Caption: Workflow for Accidental Spill Response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1282956?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1282956?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromopyridin-2-yl_methanol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromopyridin-2-yl_methanol
https://file.medchemexpress.com/batch_PDF/HY-W049364/3-Bromopyridin-2-yl-methanol-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://aksci.com/sds/X9803_SDS.pdf
https://aksci.com/sds/3735DU_SDS.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/554146
https://www.benchchem.com/product/b1282956#3-bromopyridin-2-yl-methanol-safety-and-hazard-information
https://www.benchchem.com/product/b1282956#3-bromopyridin-2-yl-methanol-safety-and-hazard-information
https://www.benchchem.com/product/b1282956#3-bromopyridin-2-yl-methanol-safety-and-hazard-information
https://www.benchchem.com/product/b1282956#3-bromopyridin-2-yl-methanol-safety-and-hazard-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1282956?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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